Cas no 69777-78-2 ((S)-(+)-4'-2-Methylbutylphenol)

• Product Name: (S)-(+)-4'-2-Methylbutylphenol
• CAS No: 69777-78-2
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 59013
• PubChem ID: 54440031
• Update Time: 2024-03-01

(S)-(+)-4'-2-Methylbutylphenol Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-4'-2-Methylbutylphenol
• (S)-(+)-4-(2-Methylbutyl)phenol
• 777M782

• Inchi： 1S/C11H16O/c1-3-9(2)8-10-4-6-11(12)7-5-10/h4-7,9,12H,3,8H2,1-2H3/t9-/m0/s1
• InChI Key： WNLHHAAYHRAAKQ-VIFPVBQESA-N
• SMILES： OC1C=CC(=CC=1)C[C@@H](C)CC

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.7